Cas no 2228241-89-0 (2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228241-89-0
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 6350923
• PubChem ID: 165758881
• Update Time: 2025-05-28

2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride
• 2228241-89-0
• EN300-2003953

• Inchi： 1S/C7H7Cl2NO2S/c8-7-3-1-2-6(10-7)4-5-13(9,11)12/h1-3H,4-5H2
• InChI Key： XNIVUBPAEVZZSK-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC=C(N=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 238.9574550g/mol
• Monoisotopic Mass: 238.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride

Comprehensive Introduction to 2-(6-Chloropyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228241-89-0)

2-(6-Chloropyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228241-89-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its chloropyridine and sulfonyl chloride functional groups, is widely utilized in the development of agrochemicals, pharmaceuticals, and advanced materials. Its unique structure enables it to act as a key building block in cross-coupling reactions and nucleophilic substitutions, making it a valuable reagent for researchers and industrial chemists.

The growing interest in heterocyclic compounds like 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride is driven by their versatility in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often enable more efficient and environmentally friendly routes to complex molecules. Researchers are particularly interested in its potential for creating bioactive molecules and functional materials, aligning with the global demand for innovative solutions in healthcare and technology.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride in medicinal chemistry?" The answer lies in its role as a precursor for sulfonamide-based drugs, which are pivotal in treating bacterial infections and other diseases. Additionally, its chloropyridine moiety is a common pharmacophore in central nervous system (CNS) therapeutics, making it a subject of intense study in neuroscience research.

From an industrial perspective, CAS No. 2228241-89-0 is often discussed in the context of scale-up synthesis and process optimization. Companies are increasingly seeking ways to produce this compound with higher yields and lower environmental impact, reflecting the broader shift toward sustainable manufacturing. Its compatibility with flow chemistry and catalytic methods further enhances its appeal for large-scale applications.

In summary, 2-(6-chloropyridin-2-yl)ethane-1-sulfonyl chloride (CAS No. 2228241-89-0) is a multifaceted compound with broad utility in modern chemistry. Its relevance to drug development, material innovation, and green synthesis ensures its continued importance in scientific and industrial communities. As research progresses, this compound is likely to play an even greater role in addressing global challenges in health and sustainability.